![molecular formula C23H20N2O3 B3739469 3-(4-ethoxyphenyl)-2-(4-methoxyphenyl)-4(3H)-quinazolinone](/img/structure/B3739469.png)
3-(4-ethoxyphenyl)-2-(4-methoxyphenyl)-4(3H)-quinazolinone
Overview
Description
3-(4-ethoxyphenyl)-2-(4-methoxyphenyl)-4(3H)-quinazolinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as EMQ and has been studied extensively for its pharmacological properties.
Mechanism of Action
The exact mechanism of action of 3-(4-ethoxyphenyl)-2-(4-methoxyphenyl)-4(3H)-quinazolinone is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects by inhibiting specific enzymes and signaling pathways in cells. For example, it has been shown to inhibit the activity of protein kinase C, which is involved in cell signaling and proliferation.
Biochemical and Physiological Effects
Studies have shown that 3-(4-ethoxyphenyl)-2-(4-methoxyphenyl)-4(3H)-quinazolinone has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the levels of oxidative stress markers. Additionally, it has been shown to improve memory and cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(4-ethoxyphenyl)-2-(4-methoxyphenyl)-4(3H)-quinazolinone in lab experiments is its low toxicity. It has been shown to have a low toxicity profile in animal studies, which makes it a safe compound to use in research. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 3-(4-ethoxyphenyl)-2-(4-methoxyphenyl)-4(3H)-quinazolinone. One area of interest is its potential use as a photosensitizer for photodynamic therapy. Additionally, further studies are needed to fully understand its mechanism of action and how it exerts its pharmacological effects. Finally, more research is needed to explore its potential use in treating neurodegenerative diseases.
Scientific Research Applications
3-(4-ethoxyphenyl)-2-(4-methoxyphenyl)-4(3H)-quinazolinone has been extensively studied for its pharmacological properties. It has been shown to possess antitumor, anti-inflammatory, and antimicrobial activities. The compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, it has been found to have potential as a photosensitizer for photodynamic therapy.
properties
IUPAC Name |
3-(4-ethoxyphenyl)-2-(4-methoxyphenyl)quinazolin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O3/c1-3-28-19-14-10-17(11-15-19)25-22(16-8-12-18(27-2)13-9-16)24-21-7-5-4-6-20(21)23(25)26/h4-15H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZCSMKQKGLNNEI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=O)C4=CC=C(C=C4)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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